3-(2-bromobenzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide
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Description
3-(2-bromobenzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C23H17BrN2O4 and its molecular weight is 465.303. The purity is usually 95%.
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Scientific Research Applications
Potential Antipsychotic Agents
Studies have synthesized and evaluated the properties of compounds like (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and related compounds for their affinity for dopamine D-2 receptors, aiming to explore their potential as antipsychotic agents. Such compounds, by virtue of their structural similarity to 3-(2-bromobenzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide, highlight the relevance in the development of drugs with a lower tendency to induce extrapyramidal side effects (Högberg et al., 1990).
Melanoma Imaging and Treatment
Research on radioiodinated N-(dialkylaminoalkyl)benzamides, with variations in phenyl substituents, demonstrates significant melanoma uptake and tissue selectivity. This suggests the potential for compounds like this compound in melanoma imaging and possibly treatment, owing to their structural features facilitating tumor uptake and selectivity (Eisenhut et al., 2000).
Chemical Synthesis and Drug Design
In synthetic chemistry, compounds with the benzofuran moiety are key intermediates in the synthesis of diverse pharmacologically active molecules. Techniques such as the Ugi four-component reaction followed by microwave-assisted reactions have been utilized to synthesize highly functionalized benzofuran-2-carboxamides. This underscores the importance of compounds with benzofuran and benzamide functionalities in facilitating the development of novel therapeutic agents (Han et al., 2014).
Enzyme Inhibition for Therapeutic Applications
Compounds structurally related to this compound have been explored for their inhibitory activity against enzymes like poly(ADP-ribose) synthetase. This enzyme plays a significant role in DNA repair processes, and its inhibition has therapeutic implications in conditions like cancer and neurodegeneration (Purnell & Whish, 1980).
Anion Binding and Molecular Recognition
The study of N-(o-methoxybenzamido)thioureas, which share functional groups with this compound, has provided insights into the role of intramolecular hydrogen bonding in enhancing anion binding affinity. Such compounds are pivotal in the design of molecular sensors and receptors, highlighting the importance of structural elements in molecular recognition processes (Jiang et al., 2010).
Properties
IUPAC Name |
3-[(2-bromobenzoyl)amino]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17BrN2O4/c1-29-15-8-6-7-14(13-15)25-23(28)21-20(17-10-3-5-12-19(17)30-21)26-22(27)16-9-2-4-11-18(16)24/h2-13H,1H3,(H,25,28)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIVHMKCPHMDCAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.